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Compound of Interest

Compound Name: Repunapanor

Cat. No.: B15615412 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the utilization of Repunapanor, a
potent Na+/H+ exchanger 3 (NHE-3) inhibitor, in various cell culture experiments. The protocols

and data presented herein are intended to facilitate research into the cellular effects and

potential therapeutic applications of this compound.

Introduction to Repunapanor
Repunapanor is a potent and selective inhibitor of the Na+/H+ exchanger isoform 3 (NHE-3).

[1] NHE-3 is an antiporter primarily expressed on the apical surface of intestinal epithelia and

renal proximal tubules, playing a crucial role in sodium and fluid absorption. By inhibiting NHE-

3, Repunapanor is expected to decrease sodium uptake from the intestinal lumen, leading to

an increase in intestinal fluid and softer stool consistency. Its localized action in the

gastrointestinal tract makes it a subject of interest for conditions such as constipation-

predominant irritable bowel syndrome (IBS-C) and hyperphosphatemia in chronic kidney

disease, similar to the profile of another NHE-3 inhibitor, Tenapanor.[2]
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Property Value Reference

Target Na+/H+ exchanger 3 (NHE-3) [1]

Molecular Formula C₂₁H₂₂F₃N₃O₄S MedChemExpress

Molecular Weight 485.48 MedChemExpress

CAS Number 1801931-50-2 MedChemExpress

Appearance A crystalline solid MedChemExpress

Solubility Soluble in DMSO MedChemExpress

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

MedChemExpress

Mechanism of Action and Signaling Pathway
Repunapanor exerts its effects by directly inhibiting the NHE-3 protein located on the apical

membrane of epithelial cells. This inhibition disrupts the exchange of intracellular protons (H+)

for extracellular sodium ions (Na+), a key process in transepithelial sodium absorption. The

expected downstream effects include alterations in intracellular pH, sodium concentration, and

subsequent osmotic changes that influence water movement across the cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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